DIACETYLSEVEDINE

• CAS No.: 66512-89-8
• Product Name: DIACETYLSEVEDINE
• Molecular Formula: C31H49NO5
• Molecular Weight: 515 g/mol
• Appearance: White crystal powder
• Description: DIACETYLSEVEDINE(cas 66512-89-8) is a potent antiarrhythmic (class I) belonging to a novel structural class. C-nor, D-homosteroid alkaloid of Korseveriline seriesExtracted from Korolkowia sewerzowii (Liliaceae fam.) Diacetylsevedine is effective against arrhythmia caused by Aconitine: in rat under anaesthesia, ED50 = 2.2 (1.8 - 2.7) mg/kg (i.v.); in comparison with Quinidine (6.8 mg/kg (i.v.)), Novocainamide (12.0 mg/kg (i.v.)) and Rythmilen (3.8 mg/kg (i.v.)). It increases the threshold excitability in ventricular myocardium: in experiments in cat under anaesthesia by 50 mg/kg of Sodium Ethaminal (i.p.), ED100 = 1.8 (1.5 - 2.2) mg/kg (i.v.) . Use 1-5 mg/kg (i.v.) for such an experiment.
• Purity: ≥ 98% TLC [chloroform-methanol (10:1), Rf=0.42, Silicagel], Melting point, Mass spectrometry.
• Synonyms: Cevane-3,6,14-triol, 3,6-diacetate, (3beta,5alpha,6beta,25alpha)-
• Reference: - Kulkova et al., Chem. Nat. Comp. (1991) (Russian). 3:440; ; - Samikov et al., Chem. Nat. Comp. (1977). 5:673; ; - Mirzaev et al., /Plants of the genus Petilum korolkowi and Veratrum: source of principally new drugs/ 1st Russian National Congress /Human and the drug/ Moscow (1992) (Russian). 209; ; - Mirzaev et al., /Alkaloids of Korolkovia sewerzowi: a new class of antiarrhythmics/ under publication (1994).
• Last Modified: Aug 20 2021